Cas no 1648-44-8 (N2,N2,N4,N4-Tetraethyl-6-fluoropyrimidine-2,4-diamine)

• Product Name: N2,N2,N4,N4-Tetraethyl-6-fluoropyrimidine-2,4-diamine
• CAS No: 1648-44-8
• MF: C₁₂H₂₁FN₄
• MW: 240.320345640182
• CID: 117922
• PubChem ID: 22832072
• Update Time: 2025-04-18

N2,N2,N4,N4-Tetraethyl-6-fluoropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2,N2,N4,N4-Tetraethyl-6-fluoropyrimidine-2,4-diamine
• 2,4-BIS(DIETHYLAMINO)-6-FLUORO-PYRIMIDINE
• 2,4-Pyrimidinediamine,N2,N2,N4,N4-tetraethyl-6-fluoro-
• 2-N,2-N,4-N,4-N-tetraethyl-6-fluoropyrimidine-2,4-diamine
• 2,3-DIMETHYL-5-(1-METHYLPROPYL)PYRAZINE 1-OXIDE
• QC-7160
• AKOS015909377
• 1648-44-8
• DTXSID10628577
• 2,4-bis(diethylamino)-6-fluoropyrimidine
• FT-0760597
• 2,4-bis-(Diethylamino)-6-fluoro-pyrimidine
• N~2~,N~2~,N~4~,N~4~-Tetraethyl-6-fluoropyrimidine-2,4-diamine

• Inchi： 1S/C12H21FN4/c1-5-16(6-2)11-9-10(13)14-12(15-11)17(7-3)8-4/h9H,5-8H2,1-4H3
• InChI Key： SUZKLEHYAYNQOC-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC(=N1)N(CC)CC)N(CC)CC

Computed Properties

• Exact Mass: 240.17500
• Monoisotopic Mass: 240.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 3

Experimental Properties

• Density: 1.082
• Boiling Point: 349.4°Cat760mmHg
• Flash Point: 165.1°C
• Refractive Index: 1.539
• PSA: 32.26000
• LogP: 2.30810